Cas no 1784855-18-0 (Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy-)

• Product Name: Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy-
• CAS No: 1784855-18-0
• MF: C₈H₇BrF₂O₂
• MW: 253.040788888931
• CID: 5171989
• Update Time: 2025-10-31

Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy-

• Inchi： 1S/C8H7BrF2O2/c1-12-7-5(10)3-4(9)6(11)8(7)13-2/h3H,1-2H3
• InChI Key： FJXCQBVBEIMKFT-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(F)=C(OC)C(OC)=C1F

Additional information on Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy-

Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy

Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy (CAS No. 1784855-18-0) is a highly specialized aromatic compound with a unique structure that combines bromine, fluorine, and methoxy groups on a benzene ring. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. The molecule's structure is characterized by a bromine atom at position 1, fluorine atoms at positions 2 and 5, and methoxy groups at positions 3 and 4. This substitution pattern imparts distinctive electronic and steric properties to the molecule.

The synthesis of Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy involves a series of carefully controlled reactions that highlight the importance of regioselectivity in aromatic substitution chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of this compound with high yields and purity.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of multiple electron-withdrawing groups (bromine and fluorine) and electron-donating methoxy groups creates a highly versatile platform for further functionalization. Researchers have explored its use as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer and inflammation.

In addition to its role in drug design, Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent studies have demonstrated that this compound can be incorporated into thin-film transistor devices to enhance their performance characteristics.

The stability and reactivity of this compound are also subjects of ongoing research. Computational studies have provided insights into its electronic structure and reactivity trends under various conditions. These findings are crucial for optimizing its use in industrial applications and ensuring safety during handling.

In conclusion, Benzene, 1-bromo-2,5-difluoro-3,4-dimethoxy (CAS No. 1784855-18-0) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development.